Cas no 2171255-32-4 ((2S)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-4-methylpentanoic acid)

• Product Name: (2S)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-4-methylpentanoic acid
• CAS No: 2171255-32-4
• MF: C₂₈H₂₈N₂O₅
• MW: 472.532327651978
• CID: 6512457
• PubChem ID: 165548624
• Update Time: 2025-05-24

(2S)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-4-methylpentanoic acid
• EN300-1517089
• (2S)-2-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]formamido}-4-methylpentanoic acid
• 2171255-32-4

• Inchi： 1S/C28H28N2O5/c1-17(2)15-25(27(32)33)30-26(31)18-11-13-19(14-12-18)29-28(34)35-16-24-22-9-5-3-7-20(22)21-8-4-6-10-23(21)24/h3-14,17,24-25H,15-16H2,1-2H3,(H,29,34)(H,30,31)(H,32,33)/t25-/m0/s1
• InChI Key： LIEFPPGRCQLCQV-VWLOTQADSA-N
• SMILES： O(C(NC1C=CC(=CC=1)C(N[C@H](C(=O)O)CC(C)C)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 472.19982200g/mol
• Monoisotopic Mass: 472.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 726
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 105Ų

Additional information on (2S)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-4-methylpentanoic acid

Comprehensive Overview of (2S)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-4-methylpentanoic acid (CAS No. 2171255-32-4)

The compound (2S)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-4-methylpentanoic acid, identified by its CAS No. 2171255-32-4, is a sophisticated peptide derivative widely utilized in pharmaceutical research and bioconjugation. Its unique structure, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group, makes it invaluable in solid-phase peptide synthesis (SPPS). Researchers often search for "Fmoc-protected amino acids" or "peptide coupling reagents," highlighting its relevance in modern drug discovery and biotechnology.

In recent years, the demand for custom peptide synthesis has surged, driven by advancements in personalized medicine and therapeutic peptides. This compound’s chiral center (2S-configuration) ensures high stereochemical purity, a critical factor for bioactive peptide design. Its 4-methylpentanoic acid moiety further enhances lipophilicity, a property frequently explored in drug delivery systems. Keywords like "peptide modification techniques" and "Fmoc deprotection" align with trending searches in academic databases and AI-driven literature analysis tools.

The Fmoc group in this compound serves as a temporary protector for the amino group during stepwise peptide elongation, a process central to automated peptide synthesizers. This aligns with industry inquiries about "green chemistry in peptide synthesis" and "scalable SPPS protocols." Additionally, its phenylformamido linker offers versatility for post-synthetic modifications, a hotspot for researchers investigating "click chemistry in bioconjugation."

From a structural-activity relationship (SAR) perspective, the methyl branching in 4-methylpentanoic acid influences metabolic stability, a topic gaining traction in ADMET studies. Laboratories focusing on "peptide-based therapeutics for oncology" or "enzyme-resistant peptide analogs" frequently reference such derivatives. The compound’s CAS No. 2171255-32-4 is also cataloged in chemical libraries for high-throughput screening (HTS), addressing queries like "small molecule-peptide hybrids."

In summary, (2S)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-4-methylpentanoic acid exemplifies innovation in peptide chemistry, bridging gaps between academic research and industrial applications. Its design caters to evolving needs in precision medicine and material science, making it a staple in contemporary chemical synthesis.